This work critically reviews the application of various membrane separation processes (MSPs) in treating water polluted with trace organic compounds (TOrCs) paying attention to nanofiltration (NF), reverse osmosis (RO), membrane bioreactor (MBR), forward osmosis (FO), and membrane distillation (MD). Furthermore, the focus is on loopholes that exist when investigating mechanisms through which membranes reject/retain TOrCs, with the emphasis on the characteristics of the model TOrCs which would facilitate the identification of all the potential mechanisms of rejection. An explanation is also given as to why it is important to investigate rejection using real water samples, especially when aiming for industrial application of membranes with novel materials. MSPs such as NF and RO are prone to fouling which often leads to lower permeate flux and solute rejection, presumably due to cake-enhanced concentration polarisation (CECP) effects. This review demonstrates why CECP effects are not always the reason behind the observed decline in the rejection of TOrCs by fouled membranes. To mitigate for fouling, researchers have often modified the membrane surfaces by incorporating nanoparticles. This review also attempts to explain why nano-engineered membranes have not seen a breakthrough at industrial scale. Finally, insight is provided into the possibility of harnessing solar and wind energy to drive energy intensive MSPs. Focus is also paid into how low-grade energy could be stored and applied to recover diluted draw solutions in FO mode.

Metal organic frameworks (MOFs) are currently gaining considerable attention as heterogeneous catalysts. Since the functionality of the framework and the pore size of the MOFs can be adjusted over a wide range for various catalytic reactions, the usage of these materials as solid catalysts is attractive. One of the preferred catalytic mesoMOFs is MIL-101 (MIL: Material of Institute Lavoisier) family which has been mainly investigated. The large surface area, high pore volumes, and acceptable solvent/thermal stability (MIL-101(Cr) up to 300 °C) have led the MIL-101 family to be considered an ideal and widespread MOF for use as a great heterogeneous catalyst or solid support for a variety of reactions. The objective of this review is to present recent research on the use of the MIL-101 family for heterogeneous catalysis in gas and liquid phase reactions.

This article encircles the research progress of Fe3O4 NPs loaded composite microgel particles. Preparation methodologies, properties and applications of Fe3O4 NPs loaded composite microgel particles are elaborated here. The effect of different factors on the stability and tunable properties of Fe3O4 NPs loaded composite microgel particles was also investigated in detail. These composite particles have exceptional magnetic properties that make them demanding composite nano-formulation in different fields. Applications of these composite microgel particles in different fields as micro-reactor, drug delivery vehicles, and in adsorption and catalysis have also been elaborated in detail. These composite microgel particles can easily be recovered from the reaction mixture by applying an external magnet due to the presence of fabricated Fe3O4 NPs.

The review focuses on the recent development in anode materials and their synthesis approach, focusing on their compatibility for treating actual industrial wastewater, improving selectivity, electrocatalytic activity, stability at higher concentration, and thereby reducing the mineralization cost for organic pollutant degradation. The advancement in sol–gel technique, including the Pechini method, is discussed in the first section. A separate discussion related to the selection of the electrodeposition method and its deciding parameters is also included. Furthermore, the effect of using advanced heating approaches, including microwave and laser deposition synthesis, is also discussed. Next, a separate discussion is provided on using different types of anode materials and their effect on active •OH radical generation, activity, and electrode stability in direct and indirect oxidation and future aspects. The effect of using different synthesis approaches, additives, and doping is discussed separately for each anode. Graphene, carbon nanotubes (CNTs), and metal doping enhance the number of active sites, electrochemical activity, and mineralization current efficiency (MCE) of the anode. While, microwave or laser heating approaches were proved to be an effective, cheaper, and fast alternative to conventional heating. The electrodeposition and nonaqueous solvent synthesis were convenient and environment-friendly techniques for conductive metallic and polymeric film deposition.

Steel production is considered as one of the major backbones of many economies. Though blast furnace is the primary route of steel production, the industries are willing to alternatives technologies such as the high temperature-controlled conversion of hematite to magnetite. The geological and mineralogical characteristics of the low-grade iron ores possess difficulties in their conventional enrichment. The literature concludes the advantages of high-temperature conversion in terms of easiness in downstream operations caused by decreased hardness and increased magnetic susceptibility of magnetite. The modelling work has been primarily focused on the direct reduction of iron ore to metallic iron. The present compilation discusses the scientific and engineering developments on the reduction-roasting of iron-ore followed by the CFD–DEM modelling and simulation work performed to reduce iron ore to magnetite. It provides a comprehensive review of the experimental and industrial progress done in the area.

In spite of decades of study and investigation, the research on tomography and electrical resistance tomography (ERT) in particular, remains to be focus of immense scientific significance. ERT provides the ability to measure conductivity distribution inside a process plant and delivers time evolving multidimensional information. Such important and otherwise inaccessible information enhances critical process knowledge whilst improving the design and function of the process equipment. ERT has been employed in a variety of fields including chemical engineering. This paper reviews previous research carried out on the application of ERT within the chemical engineering arena. The applications are classified based on the objective of ERT measurements, the unit operations ERT has been utilized on, the media under examination, and also other technologies and data processing techniques used in combination with ERT. The objective of this taxonomy is to offer the reader with a broad insight into the current situation of ERT related research and developed applications in the chemical engineering field and to assist in the identification of research gaps for future investigation.

Heavy metal ions (HMIs) are known to cause severe damages to the human body and ecological environment. And considering the current alarming situation, it is crucial to develop a rapid, sensitive, robust, economical and convenient method for their detection. Screen printed electrochemical technology contributes greatly to this task, and has achieved global attention. It enabled the mass transmission rate and demonstrated ability to control the chemical nature of the measure media. Besides, the technique offers advantages like linear output, quick response, high selectivity, sensitivity and stability along with low power requirement and high signal-to-noise ratio. Recently, the performance of SPEs has been improved employing the most effective and promising method of the incorporation of different nanomaterials into SPEs. Especially, in electrochemical sensors, the incorporation of nanomaterials has gained extensive attention for HMIs detection as it exhibits outstanding features like broad electrochemical window, large surface area, high conductivity, selectivity and stability. The present review focuses on the recent progress in the field of screen-printed electrochemical sensors for HMIs detection using nanomaterials. Different fabrication methods of SPEs and their utilization for real sample analysis of HMIs using various nanomaterials have been extensively discussed. Additionally, advancement made in this field is also discussed taking help of the recent literature.

Membrane-aerated biofilm reactor (MABR) has been considered as an innovative technology to solve aeration issues in conventional bioreactors. MABR uses a membrane to supply oxygen to biofilm grown on the membrane surface. MABR can perform bubbleless aeration with high oxygen transfer rates, which can reduce energy requirements and expenses. In addition, a unique feature of counter-diffusion creates a stratified biofilm structure, allowing the simultaneous nitrification–denitrification process to take place in a single MABR. Controlling the biofilm is crucial in MABR operation, since its thickness significantly affects MABR performance. Several approaches have been proposed to control biofilm growth, such as increasing shear stress, adding chemical agents (e.g., surfactant), using biological predators to suppress microorganism growth, and introducing ultrasound cavitation to detach biofilm. Several studies also showed the important role of membrane properties and configuration in biofilm development. In addition, MABR demonstrates high removal rates of pollutants in various wastewater treatments, including in full-scale plants. This review presents the basic principles of MABR and the effect of operational conditions on its performance. Biofilm formation, methods to control its thickness, and membrane materials are also discussed. In addition, MABR performance in various applications, full-scale MBRs, and challenges is summarized.

Kinetics, as a fundamental requirement of nearly all industrial activities and engineering researches, plays a great role in leaching processes. Although there are many pieces of research on its application, there is not a clear pathway for investigating the kinetics of leaching and researchers usually follow different strategies in their studies. The conventional investigation techniques, which usually do not consider the mixed mechanisms and possibility of any change in the mechanism, normally include many calculations, plots, and inadequate capabilities to detect changes in the controlling mechanism of leaching. In this review, the main mathematical models of leaching and all possible scenarios are presented and discussed. The effect of various leaching parameters (including leaching agent, temperature, particle size, agitation, and solid to liquid ratio) on the rate of dissolution is summarized. Besides, two main approaches of rate determination step (single controlling mechanism and combined resistances method) are described and compared by reporting related equations and suitable examples. A technique to detect any changes in the leaching controlling mechanism is introduced and the alternatives to confirm the results are described. Additional models and equations were suggested for the cases that there is no agreement between data and the conventional models. Also, situations which are ignored in simple models (e.g., reversibility of the leaching reactions, adsorption and desorption of leached species, influence of charge and surface potential, existence of multiple reactants in the solid, galvanic effect, wide particle size distribution, etc.) to develop more legalistic models are discussed. Considering various possible mechanisms in the kinetics of leaching, equations are derived for industrial leaching reactors.

Widespread use of pesticides in agricultural and domestic sectors and their long half-life have led to their accumulation in the environment beyond permissible limits. Advanced chemical oxidation methods including photocatalytic degradation are being widely investigated for their mineralization. Photocatalytic degradation is the most promising method for degrading pesticides as well as other organic pollutants. Titanium dioxide with or without modification has been widely used as the photocatalyst. Some research groups have also tried other photocatalysts. This review presents a critical summary of the research results reported during the past two decades as well as the scope for future research in this area.